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Compound of Interest

Compound Name: 3-Hydroxy-2-nitropyridine

Cat. No.: B127853 Get Quote

This document provides immediate and essential safety protocols, operational plans, and

disposal procedures for the handling of 3-Hydroxy-2-nitropyridine. It is intended for

researchers, scientists, and professionals in drug development to ensure safe laboratory

practices.

Hazard Identification and Classification
3-Hydroxy-2-nitropyridine is a chemical that requires careful handling due to its potential

health effects. The primary hazards are associated with irritation to the skin, eyes, and

respiratory system.[1][2][3] Ingestion may also be harmful.[4]

Hazard Classification GHS Code Description

Skin Irritation H315 Causes skin irritation.[1][3]

Eye Irritation H319
Causes serious eye irritation.

[1][3]

Specific target organ toxicity H335
May cause respiratory

irritation.[1][3]

Acute Toxicity (Oral) H302 Harmful if swallowed.[4]
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Operational Plan: Handling and Personal Protective
Equipment (PPE)
A systematic approach to handling 3-Hydroxy-2-nitropyridine is crucial to minimize exposure

and ensure a safe laboratory environment. This involves proper engineering controls, diligent

use of personal protective equipment, and safe work practices.

Engineering Controls
Ventilation: Always handle 3-Hydroxy-2-nitropyridine in a well-ventilated area.[1][4] Use of

a chemical fume hood is recommended to minimize inhalation of dust or vapors.[2]

Eye Wash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible and in close proximity to the workstation.[2][3]

Personal Protective Equipment (PPE) Protocol
The selection and use of appropriate PPE is the primary defense against direct exposure.

PPE Category Specifications and Procedures

Eye and Face Protection

Wear tightly fitting safety goggles with side-

shields that conform to EN 166 (EU) or NIOSH

(US) standards.[1][5]

Skin Protection

Gloves: Wear chemical-impermeable gloves.[1]

Inspect gloves for any damage before use.[3]

Clothing: Wear impervious, flame-resistant

protective clothing to prevent skin contact.[1][5]

A lab coat is mandatory.

Respiratory Protection

If there is a risk of generating dust or aerosols, a

NIOSH-approved N95 dust mask or equivalent

respirator should be used.[5]

Work Practices and Hygiene
Avoid all personal contact, including inhalation.[4]
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Prevent the formation of dust and aerosols.[1]

Wash hands thoroughly with soap and water after handling the chemical.[2][4]

Do not eat, drink, or smoke in the laboratory area where the chemical is handled.[4]

Contaminated work clothing should be laundered separately before reuse.[1][4]

Emergency Procedures and First Aid
In case of accidental exposure, immediate and appropriate first aid is critical.

Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air and ensure they

are in a position comfortable for breathing.[1][6]

If the person feels unwell, seek medical

attention.[1] If breathing is difficult or stops,

provide artificial respiration.[2]

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[1][2] Remove all

contaminated clothing.[1] If skin irritation

develops, seek medical attention.[1]

Eye Contact

Immediately rinse the eyes cautiously with

plenty of water for at least 15 minutes, holding

the eyelids open.[1][3] Remove contact lenses if

present and easy to do so.[1] Continue rinsing.

If eye irritation persists, seek immediate medical

attention.[7]

Ingestion
Clean the mouth with water.[2] Do not induce

vomiting. Seek immediate medical attention.[5]

Disposal Plan
Proper disposal of 3-Hydroxy-2-nitropyridine and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.
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Waste Classification: Chemical waste generators are responsible for determining if the

discarded chemical is classified as hazardous waste.[2] Consult local, regional, and national

hazardous waste regulations for complete and accurate classification.[2]

Disposal Method: Dispose of the contents and container at an approved waste disposal

facility.[1][3][6] Do not allow the chemical to enter drains.[1]

Container Disposal: Where possible, recycle containers. If recycling is not an option,

puncture and dispose of containers in an authorized landfill.[4]

Storage Plan
Proper storage is necessary to maintain the chemical's integrity and prevent accidents.

Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2][6]

Security: The storage area should be locked to restrict access.[1][4][6]

Incompatibilities: Store away from strong oxidizing agents and strong bases.[2]

Experimental Workflow Diagram
The following diagram illustrates the standard operating procedure for handling 3-Hydroxy-2-
nitropyridine, from preparation to disposal.
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Caption: Workflow for handling 3-Hydroxy-2-nitropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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